Cas no 2876-60-0 (1-(1-naphthyl)-1-pentanone)

• Product Name: 1-(1-naphthyl)-1-pentanone
• CAS No: 2876-60-0
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 1436818
• PubChem ID: 11390220
• Update Time: 2025-06-08

1-(1-naphthyl)-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-naphthyl)-1-pentanone
• (+/-)-1-(1-naphthyl)ethylamine
• 1-naphthalen-1-ylpentan-1-one
• 1-[1]Naphthyl-pentan-1-on
• DL-1-(1-NAPHTHYL)ETHYLAMINE
• 1-(1-NAPHTHYL)ETHYLAMINE
• 1-(1-Naphtyl)ethanamine
• Cinacalcet Intermediate 2
• (R,S)-1-(1-naphthyl)ethylamine
• 1-(Naphth-1-yl)ethylamine
• 1-butyl naphthyl ketone
• Naphthylethylamine
• n-Butyl-1-naphthylketon
• (+/-)1-(1-Naphthyl)e
• 1-NAPHTHYLETHYLAMINE
• 1-Naphthaleneethylamine
• (+)-1-(1-Naphtyl)ethylamine
• (+/-)-1-(naphthalen-1-yl)-ethylamine
• (+/-)-1-[1-(naphthyl)]ethylamine
• 1-[1]naphthyl-pentan-1-one
• 1-naphtalen-1-yl-pentan-1-one
• 1-(1-naphthyl)-pentanone
• (+)-1-(1-Naphtyl)et
• MFCD16847314
• N14296
• 1-naphthalen-1-yl-pentan-1-one
• SCHEMBL2843776
• 1-Pentanoylnaphthalene
• 1-(NAPHTHALEN-1-YL)PENTAN-1-ONE
• butyl naphthyl ketone
• 2876-60-0
• DTXSID301031164
• AKOS012009416

• Inchi： 1S/C15H16O/c1-2-3-11-15(16)14-10-6-8-12-7-4-5-9-13(12)14/h4-10H,2-3,11H2,1H3
• InChI Key： UNHVTPJHHPGYQZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C2C=CC=CC=12)CCCC

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-(1-naphthyl)-1-pentanone

Professional Introduction to 1-(1-naphthyl)-1-pentanone (CAS No. 2876-60-0)

1-(1-naphthyl)-1-pentanone, identified by its Chemical Abstracts Service (CAS) number 2876-60-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a naphthyl group and a pentanone backbone, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry.

The structural composition of 1-(1-naphthyl)-1-pentanone consists of a naphthalene ring substituted at the first position with a pentanone moiety. This unique arrangement imparts distinct electronic and steric characteristics, making it a compound of interest in various chemical transformations. The presence of the aromatic naphthyl group enhances its reactivity, while the ketone functionality allows for further derivatization, enabling the synthesis of more complex molecules.

In recent years, 1-(1-naphthyl)-1-pentanone has been explored for its potential in pharmaceutical applications. Its structural motif is reminiscent of several bioactive compounds, suggesting that it could serve as a precursor or scaffold for drug development. Researchers have been particularly interested in its role in the synthesis of molecules with anti-inflammatory and antimicrobial properties. The naphthyl group, known for its ability to interact with biological targets, offers a promising platform for medicinal chemistry innovation.

One of the most compelling aspects of 1-(1-naphthyl)-1-pentanone is its utility in catalytic processes. The compound has been investigated as a ligand or intermediate in various catalytic systems, including those involving transition metals. Its ability to facilitate reactions such as cross-coupling and oxidation reactions makes it a valuable asset in synthetic organic chemistry. These catalytic applications not only highlight its chemical versatility but also underscore its importance in industrial settings where efficient and scalable reactions are paramount.

The synthesis of 1-(1-naphthyl)-1-pentanone typically involves multi-step organic transformations, often starting from readily available precursors like 1-naphthol and pentan-2-one. Advanced synthetic methodologies, including asymmetric synthesis and flow chemistry, have been employed to enhance yield and purity. These approaches align with the growing trend in chemical research towards more sustainable and environmentally friendly processes.

In the realm of material science, 1-(1-naphthyl)-1-pentanone has shown promise as a building block for functional materials. Its aromatic structure and ketone functionality make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to modify its structure further allows for fine-tuning of electronic properties, making it a candidate for next-generation materials with enhanced performance characteristics.

The pharmacological potential of 1-(1-naphthyl)-1-pentanone has also been explored through computational modeling and high-throughput screening. These studies have identified derivatives with enhanced binding affinity to specific biological targets, paving the way for novel therapeutic agents. The compound's scaffold has been used to develop molecules that modulate neurotransmitter activity, offering hope for treatments in neurological disorders.

Economic considerations play a significant role in the industrial adoption of 1-(1-naphthyl)-1-pentanone. Its synthesis cost-effectiveness and scalability are crucial factors that determine its commercial viability. Recent advancements in process optimization have aimed at reducing production costs while maintaining high-quality standards. These efforts are essential for ensuring that such compounds remain accessible for both academic research and industrial applications.

The environmental impact of producing and utilizing 1-(1-naphthyl)-1-pentanone is another critical aspect that researchers are addressing. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. Such initiatives not only align with global sustainability goals but also enhance the overall efficiency of chemical manufacturing processes.

In conclusion, 1-(1-naphthyl)-1-pentanone (CAS No. 2876-60-0) represents a compound with multifaceted applications across organic chemistry, pharmaceuticals, and material science. Its unique structural features offer opportunities for innovation in drug discovery, catalysis, and advanced materials development. As research continues to uncover new possibilities, this molecule is poised to remain at the forefront of scientific exploration and technological advancement.